2-[(5-Bromo-2-chloro-4-pyrimidinyl)amino]ethanesulfonamide

• Molecular Formula: C6H8BrClN4O2S
• Molecular Weight: 315.58 g/mol
• IUPAC Name: 2-[(5-bromo-2-chloropyrimidin-4-yl)amino]ethanesulfonamide
• InChI: InChI=1S/C6H8BrClN4O2S/c7-4-3-11-6(8)12-5(4)10-1-2-15(9,13)14/h3H,1-2H2,(H2,9,13,14)(H,10,11,12)
• InChI Key: FIFJWMXWJHQDIG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)Cl)NCCS(=O)(=O)N)Br

Description

MFCD21789698 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD21789698 typically involves a series of well-defined chemical reactions. One common method includes the use of high-purity reagents under controlled conditions to ensure the desired product is obtained with high yield and purity. The reaction conditions often involve specific temperatures, pressures, and catalysts to facilitate the formation of the compound.

Industrial Production Methods

In an industrial setting, the production of MFCD21789698 is scaled up using large reactors and continuous flow systems. This allows for the efficient and cost-effective production of the compound. The industrial process also incorporates rigorous quality control measures to ensure the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

MFCD21789698 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions

The reactions involving MFCD21789698 typically require specific reagents and conditions. For example, oxidation reactions may use oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions might involve reducing agents like sodium borohydride. Substitution reactions often require catalysts and specific solvents to proceed efficiently.

Major Products Formed

The major products formed from the reactions of MFCD21789698 depend on the type of reaction and the reagents used For instance, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound

Scientific Research Applications

MFCD21789698 has a wide range of scientific research applications across various fields:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its use in drug development.

Medicine: MFCD21789698 is investigated for its therapeutic potential in treating various diseases and conditions.

Industry: The compound is utilized in the production of advanced materials, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of MFCD21789698 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. Understanding the molecular mechanisms underlying its action is crucial for developing new applications and improving its efficacy in existing uses.